(3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide

• Molecular Formula: C16H16Cl2N2O2S
• Molecular Weight: 371.3 g/mol
• IUPAC Name: (3S,4R)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide
• InChI: InChI=1S/C16H16Cl2N2O2S/c1-15(11-3-7-13(17)8-4-11)16(2,20-23(21,22)19-15)12-5-9-14(18)10-6-12/h3-10,19-20H,1-2H3/t15-,16+
• InChI Key: WUBFEMBNYDTHBN-IYBDPMFKSA-N
• Isomeric SMILES: C[C@]1([C@](NS(=O)(=O)N1)(C)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Canonical SMILES: CC1(C(NS(=O)(=O)N1)(C)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl

Description

(3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide is a stereochemically defined thiadiazolidine dioxide derivative. Its structure features a five-membered ring containing sulfur and nitrogen atoms, with two 4-chlorophenyl groups, two methyl substituents, and a sulfone group (1,1-dioxide). Thiadiazolidine dioxides are of interest in materials science and synthetic chemistry due to their electronic properties and versatility in functionalization .

Biological Activity

(3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide is a compound belonging to the class of thiadiazole derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. This article explores the biological activity of this specific compound through various studies and findings.

Chemical Structure and Properties

The compound features a thiadiazolidine ring with two chlorophenyl groups and two methyl groups. The presence of chlorine atoms on the phenyl rings enhances its biological activity by influencing electronic properties and steric effects.

Anticancer Activity

Research indicates that thiadiazole derivatives exhibit significant anticancer properties. A study demonstrated that derivatives similar to (3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide induce apoptosis in cancer cells. For instance:

• Cytotoxicity : The compound has shown IC50 values in the low micromolar range against various cancer cell lines.
• Mechanism : The mechanism of action involves the induction of programmed cell death (apoptosis) through pathways that may include caspase activation and mitochondrial dysfunction .

Antifungal Activity

Thiadiazole derivatives have also been evaluated for their antifungal properties. Some findings include:

• Activity Against Candida albicans : Compounds in this class have demonstrated efficacy against fungal infections caused by Candida species .
• Mechanism : The antifungal activity is believed to stem from the disruption of fungal cell membranes and interference with metabolic pathways.

Structure-Activity Relationship (SAR)

The biological activity of thiadiazole derivatives is highly influenced by their structural features. Key observations include:

• Substituents : The presence of electron-withdrawing groups (like chlorines) on the phenyl rings increases cytotoxicity.
• Ring Modifications : Modifications to the thiadiazole ring can enhance or reduce biological activity depending on the nature of the substituents .

Case Studies

• Study on Anticancer Agents : A series of 1,3,4-thiadiazole derivatives were synthesized and tested for anticancer activity. The study found that compounds with similar structural motifs to (3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide exhibited promising results in inhibiting tumor growth in vitro and in vivo .
• Antifungal Evaluation : Another research focused on the antifungal properties of thiadiazole derivatives revealed that certain modifications led to increased potency against fungal strains such as Candida albicans. The study highlighted the importance of hydrophobic interactions in enhancing antifungal efficacy .

Data Table: Biological Activity Summary

Activity Type	Cell Line / Organism	IC50 Value (µM)	Mechanism of Action
Anticancer	MCF-7 (breast cancer)	10.10	Induction of apoptosis
Anticancer	HepG2 (liver cancer)	5.36	Caspase activation
Antifungal	Candida albicans	15.00	Membrane disruption

Comparison with Similar Compounds

Structural Analog: 3,4-Diphenyl-1,2,5-thiadiazolidine 1,1-dioxide

Key Differences :

• Substituents : Lacks chlorine atoms and methyl groups; instead, it has simple phenyl rings at positions 3 and 3.
• Electronic Effects : The absence of electron-withdrawing chlorine substituents reduces polarization compared to the target compound.
• Crystallography : Studies reveal planar configurations in diphenyl derivatives, stabilized by π-π stacking . The chlorophenyl and methyl groups in the target compound likely disrupt such packing, increasing steric hindrance and altering crystal lattice stability.

Functional Analog: 1,1'-Dioxide-7,7'-bis(tris([1,2,5]oxadiasolo)[3,4-b:3',4'-d:3'',4'-f]azepine) (Az2(O)2)

Key Differences :

• Core Structure : Az2(O)2 contains fused oxadiazolo and azepine rings, unlike the simpler thiadiazolidine dioxide core.
• Applications: Az2(O)2 is used in solid rocket fuels with poly-2-methyl-5-vinyltetrazole (PMVT), enhancing combustion rates .
• Thermal Stability : Az2(O)2-based fuels exhibit high-temperature resilience, but the target compound’s chlorine substituents could improve thermal degradation resistance.

Key Differences :

• Substitution Patterns : Trisubstituted analogs (e.g., 3,4,4-trisubstituted thiadiazolines) are synthesized via competitive pathways involving cyclization or substitution . The target compound’s tetrasubstituted structure (bis-chlorophenyl, dimethyl) likely requires advanced stereoselective methods.
• Steric Effects : Methyl groups in the target compound may hinder synthetic accessibility compared to less hindered analogs.

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Stereochemistry	Key Properties/Applications	References
(3R,4S)-3,4-bis(4-chlorophenyl)-3,4-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide	4-ClPh, CH₃	(3R,4S)	High steric hindrance; potential thermal stability	–
3,4-Diphenyl-1,2,5-thiadiazolidine 1,1-dioxide	Ph	–	Planar crystal structure; aryl-aryl cyclization
Az2(O)2	Oxadiazolo-azepine fused rings	–	High combustion rate in rocket fuels
3,4,4-Trisubstituted thiadiazolines	Varied (e.g., Ph, OEt)	–	Synthesized via substitution/cyclization competition

Research Findings and Implications

• Steric Influence : Methyl groups may reduce reactivity in substitution reactions but improve thermal resilience.
• Synthetic Challenges : Stereoselective synthesis of the (3R,4S) configuration requires precise catalytic or chiral methods, unlike racemic diphenyl derivatives .